Cas no 867040-27-5 (6-chloro-3-(4-methoxybenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline)

• Product Name: 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline
• CAS No: 867040-27-5
• MF: C₂₀H₁₉ClN₂O₃S
• MW: 402.894462823868
• CID: 6236012
• PubChem ID: 5642423
• Update Time: 2025-10-28

6-chloro-3-(4-methoxybenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline
• AKOS001857883
• F1607-1090
• 867040-27-5
• CCG-138095
• 6-chloro-3-(4-methoxyphenyl)sulfonyl-4-pyrrolidin-1-ylquinoline

• Inchi： 1S/C20H19ClN2O3S/c1-26-15-5-7-16(8-6-15)27(24,25)19-13-22-18-9-4-14(21)12-17(18)20(19)23-10-2-3-11-23/h4-9,12-13H,2-3,10-11H2,1H3
• InChI Key： YPDPBXNGNOXJAG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(=CN=2)S(C1C=CC(=CC=1)OC)(=O)=O)N1CCCC1

Computed Properties

• Exact Mass: 402.0804913g/mol
• Monoisotopic Mass: 402.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline

Introduction to 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline (CAS No. 867040-27-5)

6-chloro-3-(4-methoxybenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline, identified by its Chemical Abstracts Service (CAS) number 867040-27-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its quinoline core structure functionalized with a chloro group, a methoxybenzenesulfonyl moiety, and a pyrrolidinyl substituent, exhibits a unique combination of chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Compounds derived from quinoline have been extensively studied for their potential applications in treating various diseases, including infectious diseases, cancer, and neurological disorders. The presence of the chloro group in 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline introduces electrophilic characteristics, which can enhance interactions with biological targets. Additionally, the 4-methoxybenzenesulfonyl group contributes to the molecule's solubility and stability, while the pyrrolidin-1-yl moiety provides a hydrogen bond acceptor site, which is crucial for binding to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have shown that the structural features of 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline align well with known binding pockets of target proteins, suggesting its potential as an inhibitor or modulator of these proteins. For instance, preliminary docking studies have indicated that this compound may interact with enzymes involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and inflammation.

In the realm of oncology research, quinoline derivatives have been explored for their ability to inhibit kinases and other enzymes that drive tumor growth. The specific arrangement of substituents in 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline may confer selectivity for certain kinases over others, reducing off-target effects and improving therapeutic efficacy. Furthermore, the methoxybenzenesulfonyl group has been shown to enhance metabolic stability, which is a critical factor for drug candidates intended for oral administration.

The synthesis of 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. The optimization of these synthetic routes is essential for scalable production and cost-effective manufacturing.

Biological evaluation of this compound has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated activity against several disease-relevant targets, including enzymes and receptors overexpressed in pathological conditions. Notably, the compound has shown promise in preclinical models as a potential therapeutic agent for conditions characterized by abnormal cell proliferation and inflammation. These findings underscore the importance of exploring structurally diverse quinoline derivatives as next-generation pharmaceuticals.

The development of novel drug candidates often involves rigorous testing to assess their safety profile and pharmacokinetic properties. Preliminary toxicology studies on 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline have indicated moderate solubility and reasonable bioavailability in animal models. However, further studies are necessary to fully understand its metabolic fate and potential side effects before it can be considered for clinical trials.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process by enabling rapid assessment of large libraries of compounds for biological activity. 6-chloro-3-(4-methoxybenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline represents an excellent example of how structural diversification can lead to the identification of new lead compounds with unique therapeutic potential. By leveraging HTS platforms alongside traditional biochemical assays, researchers can efficiently prioritize candidates for more detailed investigation.

The quinoline scaffold's versatility makes it an attractive platform for drug design, allowing modifications at multiple positions to tailor biological activity. The combination of electronic and steric effects introduced by substituents such as the chloro, methoxybenzenesulfonyl, and pyrrolidinyl groups creates a rich chemical space for exploration. Future studies may focus on further optimizing these substituents to enhance potency, selectivity, and pharmacokinetic profiles.

In conclusion,6-chloro-3-(4-methoxybenzenesulfonyl)-4-(pyrrolidin-1-y]quinoline (CAS No. 867040-27-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of chemical features positions it as a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for quinoline derivatives,6-chloro-[email protected](methoxybenzenesulfonyl]-[email protected](pyrrolidin-l-y]quinoline is poised to play an important role in advancing drug discovery efforts worldwide.